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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-1,3-propanediamine (CAS No: 6291-84-5), also known as 3-
(methylamino)propylamine, is a versatile aliphatic amine utilized as a building block in the
synthesis of various pharmaceuticals, agrochemicals, and surfactants.[1] Its utility in these
applications is often dependent on its physical characteristics, which dictate reaction conditions
and purification strategies. This technical guide provides a focused overview of two key
physical properties of N-Methyl-1,3-propanediamine: its boiling point and density, supported
by generalized experimental methodologies for their determination.

Core Physical Properties

The boiling point and density are fundamental physical constants that are critical for the
identification, handling, and application of N-Methyl-1,3-propanediamine in a laboratory and
industrial setting. The data, as reported in scientific literature and chemical databases, are
summarized below.
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Property Value Conditions Source
Boiling Point 139-141 °C at 760 mmHg (lit.) [21[31[41[5]
140 °C Not specified [6]

138-139 °C Not specified [7]

282-286 °F at 760 mmHg [8]

Density 0.844 g/mL at 25 °C (lit.) [21[3114]
0.844 g/mL Not specified [61[7]

0.840 g/mL Not specified [5]

Experimental Protocols for Determination

While the precise experimental protocols used to determine the cited values for N-Methyl-1,3-
propanediamine are not detailed in the readily available literature, the following are standard
and widely accepted methods for measuring the boiling point and density of liquid organic
compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, this is a fixed point at a given pressure and serves as an
important indicator of purity.

1. Thiele Tube Method: This micro-method is suitable for small sample volumes.

o Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (e.g., Durham tube),
and a capillary tube sealed at one end.

e Procedure:
o A small amount of N-Methyl-1,3-propanediamine is placed in the small test tube.

o The sealed capillary tube is inverted and placed within the test tube.
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o The test tube assembly is attached to a thermometer and submerged in the Thiele tube
filled with mineral oil.

o The side arm of the Thiele tube is gently heated, which allows for uniform heating of the oil
bath via convection.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Heating continues until a rapid and continuous stream of bubbles emerges from the
capillary tube.

o The heat source is removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
is drawn into the capillary tube.

2. Simple Distillation Method: This method is suitable when a larger volume of the liquid is
available and can simultaneously serve as a purification step.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heat source.

e Procedure:

[¢]

The distillation flask is charged with N-Methyl-1,3-propanediamine and boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor.

o The liquid is heated to a gentle boil.

o As the vapor travels into the condenser and re-liquefies, the temperature reading on the
thermometer will stabilize.

o This stable temperature, observed during the collection of the main fraction of the
distillate, is recorded as the boiling point.

Density Determination
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Density is the mass of a substance per unit volume. It is an intrinsic property that can be used
to identify a substance and assess its purity.

1. Digital Density Meter: Modern digital density meters provide rapid and highly accurate
measurements.

o Apparatus: A digital density meter, which typically utilizes an oscillating U-tube.

e Procedure:

[¢]

The instrument is calibrated using standards of known density, such as dry air and
deionized water.

o A small sample of N-Methyl-1,3-propanediamine is injected into the measurement cell
(the U-tube).

o The instrument induces the U-tube to oscillate. The oscillation frequency is dependent on
the mass of the liquid in the tube.

o The instrument electronically measures the oscillation frequency and converts it into a
density value, often displaying it directly. Temperature control is crucial and is typically
integrated into the device.

2. Pycnometer Method: A pycnometer, or specific gravity bottle, is a flask with a precisely
known volume used for more classical density measurements.

o Apparatus: A pycnometer, an analytical balance, and a temperature-controlled water bath.

e Procedure:

o The mass of the clean, dry pycnometer is accurately determined.

o The pycnometer is filled with N-Methyl-1,3-propanediamine, ensuring no air bubbles are
present. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

o The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium.
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o The mass of the filled pycnometer is then determined.
o The mass of the liquid is calculated by subtracting the mass of the empty pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Generalized Experimental Workflow

The logical flow for determining the physical properties of a liquid sample like N-Methyl-1,3-
propanediamine can be visualized as follows.

General Workflow for Physical Property Determination

Obtain Liquid Sample
(N-Methyl-1,3-propanediamine)

'

Assess Purity

(e.g., GC, NMR)
Boiling Point Determinat%m Density Determination
Select Method Select Method
(e.g., Thiele Tube, Distillation) (e.g., Digital Meter, Pycnometer)

Perform Measurement
Record Mass, Volume, & Temperature
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Record Temperature & Pressure

Boiling Point Data

v v
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Density Data
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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